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Compound of Interest

Compound Name: Dexchlorpheniramine

Cat. No.: B1670334 Get Quote

Essential Safety and Handling Guide for
Dexchlorpheniramine
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Dexchlorpheniramine. It outlines essential personal

protective equipment (PPE), detailed handling procedures, and compliant disposal methods to

ensure a safe laboratory environment.

Hazard Identification and Classification
Dexchlorpheniramine is classified as hazardous. It is toxic if swallowed, can cause serious

eye damage, and may provoke an allergic skin reaction.[1] Furthermore, it is suspected of

damaging fertility or the unborn child and may cause organ damage through prolonged or

repeated exposure.[1]
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Hazard Classification GHS Code Description

Acute Toxicity, Oral H301 Toxic if swallowed[1][2][3]

Serious Eye Damage H318 Causes serious eye damage

Skin Sensitization H317
May cause an allergic skin

reaction

Reproductive Toxicity H361
Suspected of damaging fertility

or the unborn child

Specific Target Organ Toxicity

(Repeated Exposure)
H373

May cause damage to organs

through prolonged or repeated

exposure

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety when handling Dexchlorpheniramine, the

following personal protective equipment is mandatory.
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PPE Category Item Specification

Eye Protection Safety Goggles or Face Shield

Must be worn to protect

against splashes and airborne

particles.

Hand Protection Chemical-resistant Gloves

Nitrile or neoprene gloves are

recommended. Double gloving

is advised for compounding,

administering, and disposal.

Body Protection
Laboratory Coat or Disposable

Gown

A disposable gown made of

low-permeability fabric is

preferred to prevent skin

contact.

Respiratory Protection
NIOSH- or CEN-certified

Respirator

Required when handling the

powder outside of a ventilated

enclosure or when

aerosolization is possible.

Experimental Protocols: Handling and Storage
Handling:

Ventilation: Always handle Dexchlorpheniramine in a well-ventilated area. The use of a

chemical fume hood is strongly recommended to minimize inhalation exposure.

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and

clothing.

Dust and Aerosol Prevention: Minimize the generation of dust and aerosols during handling.

Personal Hygiene: Do not eat, drink, or smoke in areas where Dexchlorpheniramine is

handled. Wash hands thoroughly after handling the substance.

Storage:

Container: Keep the container tightly sealed.
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Conditions: Store in a cool, dry, and well-ventilated area, away from direct sunlight and

sources of ignition.

Recommended Temperature: For the powder form, recommended storage temperatures are

-20°C for up to 3 years and 4°C for up to 2 years.

Accidental Release and First Aid Measures
Spill Response:

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Containment: Wear appropriate PPE. Use an inert absorbent material to contain and clean

up spills.

Decontamination: Decontaminate the spill area and equipment with alcohol.

Disposal: Collect all contaminated materials in a suitable, sealed container for proper

disposal.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and

water for at least 15 minutes. Seek medical attention if irritation develops.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Disposal Plan
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All waste containing Dexchlorpheniramine must be treated as hazardous waste and disposed

of in accordance with all applicable federal, state, and local regulations.

Laboratory Waste:

Collect all waste materials (including contaminated PPE, absorbent materials, and empty

containers) in a designated and clearly labeled hazardous waste container.

Ensure the container is sealed to prevent leakage.

Arrange for disposal through a licensed hazardous waste disposal company.

Unused Product (Household/Non-Laboratory): For the disposal of small quantities of unused

Dexchlorpheniramine outside of a laboratory setting, follow these FDA guidelines:

Mix the medicine with an unpalatable substance such as dirt, cat litter, or used coffee

grounds. Do not crush tablets or capsules.

Place the mixture in a sealed plastic bag or other container to prevent leakage.

Dispose of the sealed container in the household trash.

Remove or scratch out all personal information from the prescription label on the empty

container before recycling or discarding it.

Do not flush unused Dexchlorpheniramine unless specifically instructed to do so by

healthcare professionals or official guidelines.

Quantitative Data
Parameter Value Species

LD50 Oral 188 mg/kg Rat

Workflow Diagrams
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Preparation Handling Cleanup & Disposal

Don Appropriate PPE Prepare Ventilated Workspace Weigh/Measure Compound Perform Experiment Decontaminate Workspace Segregate Hazardous Waste Dispose via Licensed Contractor Doff PPE Correctly

Click to download full resolution via product page

Caption: Workflow for Handling Dexchlorpheniramine in a Laboratory Setting.
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Spill Occurs

Evacuate Area

Don Full PPE

Contain Spill with Inert Material

Collect Contaminated Material

Decontaminate Spill Area

Dispose of as Hazardous Waste

Spill Cleanup Complete

Click to download full resolution via product page

Caption: Spill Response Protocol for Dexchlorpheniramine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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